2-(1H-1,3-benzodiazol-2-yl)-N-benzylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Antioxidant Activity
Benzimidazole derivatives often possess antioxidant potential. In the case of 2-(1H-1,3-benzodiazol-2-yl)-N-benzylacetamide, it shows promise as an antioxidant. Researchers have evaluated its performance using several in-vitro assays:
- Thiobarbituric Acid Reactive Substance Assay (TBARS) Inhibition : Evaluating its effect on lipid peroxidation .
Antimicrobial Properties
The compound has been investigated for its antimicrobial activity against various strains:
- Yeast Strain : Specifically, Candida albicans. Researchers determined the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) using microdilution methods and rapid colorimetric tests .
Anti-Cancer Potential
Although not explicitly mentioned for this compound, benzimidazole derivatives have been explored as potential anti-cancer agents. Further studies could investigate its efficacy against specific cancer cell lines .
Drug Discovery
Given its structural features, 2-(1H-1,3-benzodiazol-2-yl)-N-benzylacetamide might serve as a scaffold for new drug development. Artificial intelligence-driven approaches could identify its interactions with relevant targets and predict its pharmacological effects .
Synthesis of Novel Compounds
The compound’s synthesis involves interesting reactions, such as hemi-synthesis from essential oils and click chemistry. These synthetic pathways contribute to the development of diverse benzimidazole derivatives .
Other Potential Applications
While not extensively studied, benzimidazole derivatives often find applications in fields like materials science, catalysis, and coordination chemistry. Further investigations may reveal additional uses for this compound .
properties
IUPAC Name |
2-(1H-benzimidazol-2-yl)-N-benzylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O/c20-16(17-11-12-6-2-1-3-7-12)10-15-18-13-8-4-5-9-14(13)19-15/h1-9H,10-11H2,(H,17,20)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KSTIAOGPYOAVEH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)CC2=NC3=CC=CC=C3N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1H-1,3-benzodiazol-2-yl)-N-benzylacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.